[(1R,2R,4S,5R,9R,10S,11S,13R)-11-Acetyloxy-2,13-dihydroxy-5,9-dimethyl-14-methylidene-15-oxo-5-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]methyl acetate

• IUPAC Name: [(1R,2R,4S,5R,9R,10S,11S,13R)-11-acetyloxy-2,13-dihydroxy-5,9-dimethyl-14-methylidene-15-oxo-5-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]methyl acetate
• InChI: InChI=1S/C24H34O7/c1-13-20(28)24-11-23(13,29)10-16(31-15(3)26)19(24)22(5)8-6-7-21(4,12-30-14(2)25)17(22)9-18(24)27/h16-19,27,29H,1,6-12H2,2-5H3/t16-,17+,18+,19-,21-,22+,23-,24-/m0/s1
• InChI Key: ZVPVWNQCJBMJLV-VKIZWZQCSA-N
• Canonical SMILES: CC(=O)OCC1(CCCC2(C1CC(C34C2C(CC(C3)(C(=C)C4=O)O)OC(=O)C)O)C)C
• Isomeric SMILES: CC(=O)OC[C@@]1(CCC[C@@]2([C@@H]1C[C@H]([C@]34[C@H]2[C@H](C[C@](C3)(C(=C)C4=O)O)OC(=O)C)O)C)C
• Molecular Formula: C24H34O7
• Molecular Weight: 434.5 g/mol

Description

Rosthornin B is a natural product found in Isodon rosthornii with data available.

Scientific Research Applications

Enzyme-Catalyzed Stereoselective Synthesis

Enzymatic processes can be employed for the stereoselective synthesis of carbasugar derivatives, which are structurally related to [(1R,2R,4S,5R,9R,10S,11S,13R)-11-Acetyloxy-2,13-dihydroxy-5,9-dimethyl-14-methylidene-15-oxo-5-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]methyl acetate. This involves various lipases in vinyl acetate as an acetyl source, leading to enantiomerically enriched compounds useful in the synthesis of carbasugar derivatives with potential applications in pharmaceuticals and biotechnology (Gümüş & Tanyeli, 2010).

Transformations of Structurally Similar Compounds

Transformations of compounds structurally similar to this compound, such as isopropylidenedioxy derivatives, have been explored. These transformations, under different conditions, yield various products that are significant in the synthesis of new heterocyclic compounds with potential applications in chemical synthesis and drug development (Ivanova et al., 2006).

Novel Synthetic Pathways

Research also involves exploring novel synthetic pathways for creating structurally complex and functionally diverse molecules. These studies are crucial for developing new methods in organic synthesis, which can be applied to the synthesis of natural products and biologically active molecules (Mosimann & Vogel, 2000).

Chemo- and Stereoselective Synthesis

Chemo- and stereoselective reactions, such as the dirhodium(II)-catalyzed C-H insertion reaction, have been used to synthesize highly functionalized cyclopentanes, which are structurally related to the compound . These methods are crucial for the development of new synthetic strategies in organic chemistry (Yakura et al., 1999).